Cas no 852062-36-3 (4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-)

4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)- structure
852062-36-3 structure
Product Name:4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-
CAS No:852062-36-3
MF:C6H5ClF3N3
MW:211.572210073471
CID:3315003
PubChem ID:77230230
Update Time:2025-04-21

4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-
    • DS-017051
    • 6-chloro-5-methyl-2-(trifluoromethyl)-4-Pyrimidinamine
    • GMBUSHSUFCKFDG-UHFFFAOYSA-N
    • DTXSID801199644
    • SCHEMBL6033472
    • 852062-36-3
    • Inchi: 1S/C6H5ClF3N3/c1-2-3(7)12-5(6(8,9)10)13-4(2)11/h1H3,(H2,11,12,13)
    • InChI Key: GMBUSHSUFCKFDG-UHFFFAOYSA-N
    • SMILES: C1(C(F)(F)F)=NC(Cl)=C(C)C(N)=N1

Computed Properties

  • Exact Mass: 211.0124094Da
  • Monoisotopic Mass: 211.0124094Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.8Ų
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